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Compound of Interest

Compound Name: Terlakiren

Cat. No.: B1681263

This document provides procedural guidance for the safe handling and disposal of Terlakiren,
a potent renin inhibitor. The information is intended for researchers, scientists, and drug
development professionals to minimize exposure risk and ensure a safe laboratory
environment.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for Terlakiren is not publicly available, it is
categorized as an orally active, potent renin inhibitor used in research.[1] Due to its
pharmacological activity at low doses, it should be handled as a potent compound with
potential health hazards. A general safety data sheet for a hazardous substance indicates that
such compounds can be toxic if swallowed, harmful in contact with skin, and fatal if inhaled.[2]
Therefore, a thorough risk assessment should be conducted before any handling activities.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following table
summarizes the recommended PPE for handling Terlakiren. All PPE should be donned before
handling the compound and removed in a designated area to prevent cross-contamination.
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PPE Category

Item

Standard/Specificat
ion

Purpose

Hand Protection

Double-gloving with
chemotherapy-grade

nitrile gloves

ASTM D6978 (or

equivalent)

Prevents skin contact.
The outer glove
should be removed
immediately after
handling, and the
inner glove upon

leaving the work area.

[3]

Body Protection

Disposable, solid-front
gown with long
sleeves and elastic

cuffs

Permeability-resistant

material

Protects skin and
clothing from

contamination.[3][4]

Eye and Face

Protection

Safety goggles and a
full-face shield

ANSI Z87.1 compliant

Protects against
splashes and aerosols

to the eyes and face.

[5]L6]

Respiratory Protection

NIOSH-approved N95

or higher respirator

Fit-tested to the user

Required when
handling the
powdered form
outside of a
containment device to

prevent inhalation.[6]

Foot Protection

Closed-toe shoes and
disposable shoe

covers

N/A

Protects feet from
spills and prevents
tracking of
contamination outside
the work area.[6][7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Terlakiren from receipt to use.
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3.1. Receiving and Unpacking

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.

Don PPE: Before opening, don the appropriate PPE as specified in the table above (double
gloves, gown, eye protection).

Containment: Open the package within a chemical fume hood or a designated containment

area.

Verify and Store: Verify the contents against the order information. Store the compound in a
clearly labeled, sealed container in a designated, secure, and ventilated area.

3.2. Preparation of Solutions

Work in Containment: All handling of powdered Terlakiren must be performed in a certified
chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[8]

Use Designated Equipment: Utilize dedicated labware (spatulas, weigh boats, glassware) for
handling Terlakiren.

Weighing: If weighing the powder, use a balance inside the containment unit. A plastic-
backed absorbent pad should be placed on the work surface to contain any spills.[8]

Solubilization: Terlakiren is soluble in DMSO.[1] When adding solvent, do so slowly to avoid
aerosol generation. Use Luer-Lok syringes and needles to prevent accidental disconnection.

[9]

3.3. Experimental Use

Labeling: All containers with Terlakiren must be clearly labeled with the compound name,
concentration, solvent, and appropriate hazard warnings.

Transport: When moving solutions, use sealed, secondary containers to prevent spills.

Post-Procedure: After use, decontaminate all surfaces and equipment with a suitable
cleaning agent (e.g., a detergent solution followed by water).[8]
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Disposal Plan

Proper disposal of Terlakiren and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

4.1. Waste Segregation

Sharps: Needles and syringes that have come into contact with Terlakiren must be disposed
of in a designated, puncture-resistant sharps container labeled "Hazardous Drug Waste".[8]

[°]

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other
disposable items should be placed in a yellow chemotherapy waste bag inside a covered
container labeled "Hazardous Drug Waste".[8][9]

Liquid Waste: Unused or waste solutions of Terlakiren should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams.[9]

4.2. Waste Disposal Procedure

Seal Containers: Ensure all waste containers are securely sealed before removal from the
work area.

Decontaminate Exterior: Wipe the exterior of waste containers with a decontaminating
solution before transport.

Follow Institutional Policy: All hazardous waste must be disposed of through the institution's
environmental health and safety department in accordance with local and national
regulations.[9]

Emergency Procedures
5.1. Spills

o Alert Others and Secure Area: Immediately alert personnel in the vicinity and restrict access
to the spill area.[8]
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o Don PPE: Wear appropriate PPE, including a respirator, before attempting to clean the spill.

e Contain and Clean: Use a chemical spill kit to absorb the spill. Clean the area with a
detergent solution and rinse thoroughly.[8] All cleanup materials must be disposed of as
hazardous waste.

5.2. Personnel Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.[2]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[2]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Workflow for Safe Handling of Terlakiren

Preparation & Risk Assessment Handling Protocol Waste Management

Prepare Containment ‘ [ Receive & Weigh & Prepare Conduct Decontaminate Segregate Waste Package & Label EETEvRES
Work Area ‘ l Unpack Compound Solution in Hood Experiment it Work Area & Equipment (Sharps, Solid, Liquid) Hazardous Waste P
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Caption: Workflow for the safe handling of Terlakiren from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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